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Compound of Interest

Compound Name: UR-144-d5

Cat. No.: B1161503

Executive Summary & Risk Context[1][2][3][4]

UR-144-d5 is a deuterated analog of UR-144, a potent synthetic cannabinoid
(tetramethylcyclopropylindole). It is primarily used as an internal standard for quantification via
LC-MS or GC-MS.[1][2][3]

The Safety Paradox: While analytical standards are handled in milligram quantities, the specific
hazard profile of synthetic cannabinoids (high potency CB1/CB2 receptor agonism) combined
with the volatility of common carrier solvents (Acetonitrile/Methanol) creates a unique risk
profile.

Core Directive: Treat the deuterated standard with the exact same biological safety precautions
as the parent compound. Deuterium substitution adds mass but does not significantly alter
binding affinity or toxicity.

Hazard Identification (GHS Classification)
» Acute Toxicity: Oral, Dermal, Inhalation (Category 4).[4]

o Reproductive Toxicity: Suspected of damaging fertility or the unborn child (Category 2).[4]

e Physical Hazard: Highly Flammable Liquid/Vapor (when in solution).

Hierarchy of Controls: The Defense in Depth
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Before selecting PPE, you must validate your engineering controls. PPE is the last line of
defense, not the first.[5]
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Figure 1: The Hierarchy of Controls applied to high-potency analytical standards. Engineering
controls are the primary containment strategy.

Personal Protective Equipment (PPE) Matrix

The following PPE requirements are non-negotiable for handling UR-144-d5. The selection
criteria focus on permeation resistance against carrier solvents (Methanol/Acetonitrile) which
can act as a vehicle for transdermal absorption of the cannabinoid.
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PPE Component

Specification Scientific Rationale

Hand Protection (Primary)

Nitrile provides excellent
o ) resistance to incidental
Nitrile Rubber (0.11 mm min)
splashes of

acetonitrile/methanol.

Hand Protection (Secondary)

The "Redundancy Rule": The
outer glove protects against
_ the solvent; the inner glove
Double Gloving remains clean to prevent
cross-contamination of the

balance or instrument.

Eye Protection

Standard safety glasses are
insufficient for liquids. Goggles

Chemical Safety Goggles seal the eyes against vapors
and splashes (GHS H319

compliance).

Body Protection

Prevents skin contact. For neat

powder handling, use a
Lab Coat (Buttoned, Long

Tyvek® sleeve or apron to
Sleeve) .

prevent particulate

accumulation on fabric.

Respiratory

Do not use a respirator as a
primary control. If hood
unavailable (emergency only),
Fume Hood (Primary) ] )
use a full-face respirator with
P100/Organic Vapor

cartridges.

Operational Protocol: From Vial to Solution

This workflow is designed to minimize exposure and maximize analytical precision.

Phase A: Preparation
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 Verify Engineering: Confirm Fume Hood face velocity is 80—100 fpm.

o De-static: Use an anti-static gun on the weighing boat. Synthetic cannabinoids are often
static-prone powders; "flying" powder is a major inhalation risk.

Phase B: The Transfer (Critical Control Point)
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l
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Figure 2: Step-by-step workflow for solvating UR-144-d5. Dissolving directly in the shipping vial
minimizes dust exposure.

Phase C: Technique Specifics

e Solvation Strategy: Instead of weighing the powder (which risks airborne particles), it is safer
to add a known volume of solvent directly to the shipping vial to create a primary stock
solution.

e Glove Hygiene: Immediately change outer gloves if a solvent splash occurs. Do not wait for
"breakthrough” times; treat every splash as a breach.

Decontamination & Disposal[2]

UR-144-d5 is likely a Schedule | Controlled Substance (US DEA) or equivalent. Disposal must
adhere to strict chain-of-custody and environmental regulations.

e Surface Decontamination:

o Wipe all surfaces (balance, hood sash, pipettes) with 10% Bleach followed by 70%
Ethanol.

o Why Bleach? Oxidative degradation is effective for breaking down the indole core of
synthetic cannabinoids.
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e Waste Stream:
o Liquids: Segregated Solvent Waste (Halogenated/Non-Halogenated).

o Solids: All gloves, weigh boats, and pipette tips must go into Hazardous Solid Waste for
incineration.

o NEVER dispose of down the drain.

Emergency Response

» Skin Contact: Wash with soap and water for 15 minutes.[6] Do not use ethanol on skin (it
enhances absorption).

o Eye Contact: Flush for 15 minutes. Seek medical attention immediately.

» Spill (Liguid): Evacuate the immediate area. Use a spill kit with absorbent pads. Wear a
respirator if the spill is outside the fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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